Cas no 62188-39-0 (Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride)

Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride structure
62188-39-0 structure
Product Name:Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride
CAS No:62188-39-0
MF:C16H20ClNS
MW:293.85470199585
CID:455020
PubChem ID:71388995
Update Time:2025-04-19

Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride
    • N-benzyl-2-benzylsulfanylethanamine,hydrochloride
    • N-Benzyl-2-(benzylsulfanyl)ethan-1-amine--hydrogen chloride (1/1)
    • DTXSID60811038
    • 62188-39-0
    • Inchi: 1S/C16H19NS.ClH/c1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16;/h1-10,17H,11-14H2;1H
    • InChI Key: MSGMAJRXCACKIC-UHFFFAOYSA-N
    • SMILES: Cl.S(CC1C=CC=CC=1)CCNCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 293.1007
  • Monoisotopic Mass: 293.1004985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 195
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 12.03
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